Cas no 451469-28-6 (3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one)

• Product Name: 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one
• CAS No: 451469-28-6
• MF: C₂₄H₂₁N₅O₄
• MW: 443.454644918442
• CID: 5979664
• PubChem ID: 4246775
• Update Time: 2025-10-21

3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one
• 1,2,3-Benzotriazin-4(3H)-one, 3-[[4-[[4-(2-furanylcarbonyl)-1-piperazinyl]carbonyl]phenyl]methyl]-
• Oprea1_048352
• 3-({4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one
• 3-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)benzyl)benzo[d][1,2,3]triazin-4(3H)-one
• 3-[[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenyl]methyl]-1,2,3-benzotriazin-4-one
• SR-01000565176
• SR-01000565176-1
• 451469-28-6
• F0916-6774
• AKOS032464550

• Inchi： 1S/C24H21N5O4/c30-22(27-11-13-28(14-12-27)24(32)21-6-3-15-33-21)18-9-7-17(8-10-18)16-29-23(31)19-4-1-2-5-20(19)25-26-29/h1-10,15H,11-14,16H2
• InChI Key： YZLZSLLFYBXCNI-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CC2=CC=C(C(N3CCN(C(C4=CC=CO4)=O)CC3)=O)C=C2)N=1

Computed Properties

• Exact Mass: 443.15935417g/mol
• Monoisotopic Mass: 443.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 689.6±65.0 °C(Predicted)
• pka: -1.27±0.70(Predicted)

Additional information on 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one

Introduction to Compound CAS No. 451469-28-6: 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one

CAS No. 451469-28-6, also known as 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzotriazinone core and a furan-containing piperazine moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of CAS No. 451469-28-6 is particularly noteworthy for its multifunctional nature. The benzotriazinone scaffold is known for its biological activity and has been explored in various drug discovery programs. The presence of the furan ring and the piperazine moiety further enhances its pharmacological profile by introducing additional functional groups that can interact with biological targets. This combination of structural elements makes 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one a promising candidate for the development of novel therapeutics.

Recent studies have highlighted the potential of CAS No. 451469-28-6 in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, research has demonstrated that 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one can inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease.

In addition to its neuroprotective effects, CAS No. 451469-28-6 has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by interfering with specific signaling pathways that are often dysregulated in tumors. For example, it has been found to inhibit the activity of certain kinases involved in cell proliferation and survival, thereby reducing tumor growth and metastasis. This makes it a potential candidate for the development of targeted cancer therapies.

The pharmacokinetic properties of CAS No. 451469-28-6 have also been extensively studied to ensure its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, preclinical studies have demonstrated that 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

The safety profile of CAS No. 451469-28-6 is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have shown that the compound is generally safe when administered at therapeutic doses. However, as with any new drug candidate, ongoing monitoring and further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, CAS No. 451469-28-6, or 3-({4-4-(furan-2-carbonyl)piperazine-1-carbonylphenyl}methyl)-3,4-dihydro-1,2,3-benzotriazin-4-one, represents a promising compound with potential applications in neurodegenerative diseases and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in these critical areas.